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Compound of Interest

Compound Name: (-)-Carvedilol

Cat. No.: B193039

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential safety and logistical information for the proper disposal of (-)-
Carvedilol, ensuring compliance and minimizing environmental impact.

Hazard and Transportation Data

(-)-Carvedilol is classified as hazardous to the aquatic environment with long-lasting effects.[1]
[2][3] Therefore, it is imperative to prevent its release into the environment.[1][2][3] For
transportation purposes, (-)-Carvedilol waste is regulated as an environmentally hazardous

substance.
Parameter Value Source
UN Number UN3077 [4]

o Environmentally hazardous
Proper Shipping Name ) [4]
substance, solid, n.o.s.

Hazard Class 9 [4]

Packing Group 1 [4]

) Toxic to aquatic life with long
Environmental Hazard _ [11[2][3][5]
lasting effects.
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Waste Classification

Based on available Safety Data Sheets (SDS), (-)-Carvedilol is not explicitly categorized as a
P-listed or U-listed hazardous waste under the Resource Conservation and Recovery Act
(RCRA).[2] Furthermore, it does not typically exhibit the characteristics of ignitability, corrosivity,
or reactivity.[2] While a formal toxicity characteristic leaching procedure (TCLP) would be
required for a definitive determination, for the purposes of laboratory disposal, it is often
managed as a non-RCRA hazardous pharmaceutical waste.[6][7] However, it is the generator's
responsibility to make a final waste determination in accordance with federal, state, and local
regulations.

Experimental Protocol: Laboratory-Scale Disposal
of (-)-Carvedilol

This protocol outlines the step-by-step procedure for the safe disposal of small quantities of (-)-
Carvedilol typically generated in a research laboratory setting.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety goggles with side shields, chemical-resistant gloves,
and a lab coat.[1]

2. Waste Segregation and Collection:
» Do not mix (-)-Carvedilol waste with other waste streams.

e Collect all solid (-)-Carvedilol waste, including unused product, contaminated labware (e.g.,
weighing boats, filter paper), and spill cleanup materials, in a designated, compatible, and
clearly labeled waste container.[1]

e The container should be kept closed when not in use and stored in a well-ventilated, secure
area away from incompatible materials.[1]

3. Labeling:

» Label the waste container with the words "Non-Hazardous Pharmaceutical Waste for
Incineration” (or as required by your institution's waste management plan) and "(-)-
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Carvedilol".

 Include the accumulation start date and the name of the generating laboratory.
4. Spill Management:
 In case of a spill, avoid generating dust.[1][8]

o Moisten the spilled material with water and carefully sweep or vacuum it into the designated
waste container.[8]

o Clean the spill area thoroughly.
5. Final Disposal:

e The primary and recommended method for the disposal of (-)-Carvedilol is incineration by a
licensed chemical destruction plant or hazardous waste management company.[1]

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or designated waste management provider.

e Do not dispose of (-)-Carvedilol down the drain or in the regular trash.[1] This is to prevent
contamination of water systems due to its aquatic toxicity.[1][2][3][5]

6. Documentation:

¢ Maintain records of the waste generation, collection, and disposal in accordance with your
institution's policies and regulatory requirements.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of (-)-Carvedilol waste from a laboratory setting.
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Waste Generation & Characterization
Generate (-)-Carvedilol Waste
(Unused chemical, contaminated labware)

;
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Review SDS and Regulations

'
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for Pickup
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of (-)-Carvedilol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of (-)-Carvedilol: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193039#carvedilol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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